Cas no 2306277-36-9 (tert-Butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate)
tert-Butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate
-
- Inchi: 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-10-12-9-16-11-15(12)7-5-4-6-8-15/h12,16H,4-11H2,1-3H3,(H,17,18)
- InChI Key: JHSNLMMMZHKXEA-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NCC1CNCC21CCCCC2)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 317
- XLogP3: 2.8
- Topological Polar Surface Area: 50.4
tert-Butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL021-100.0mg |
tert-butyl N-(2-azaspiro[4.5]decan-4-ylmethyl)carbamate |
2306277-36-9 | 95% | 100.0mg |
¥1683.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL021-250.0mg |
tert-butyl N-(2-azaspiro[4.5]decan-4-ylmethyl)carbamate |
2306277-36-9 | 95% | 250.0mg |
¥2693.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL021-500.0mg |
tert-butyl N-(2-azaspiro[4.5]decan-4-ylmethyl)carbamate |
2306277-36-9 | 95% | 500.0mg |
¥4481.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL021-1.0g |
tert-butyl N-(2-azaspiro[4.5]decan-4-ylmethyl)carbamate |
2306277-36-9 | 95% | 1.0g |
¥6719.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL021-5.0g |
tert-butyl N-(2-azaspiro[4.5]decan-4-ylmethyl)carbamate |
2306277-36-9 | 95% | 5.0g |
¥20156.0000 | 2025-04-11 |
tert-Butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on tert-Butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate
Introduction to Tert-Butyl ((2-Azaspiro[4.5]decan-4-yl)methyl)carbamate (CAS No: 2306277-36-9)
Tert-butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate, with the CAS number 2306277-36-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic azaspiranes, which have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a carbamate functional group in its molecular structure suggests possible applications in drug development, particularly in the synthesis of bioactive molecules.
The molecular framework of tert-butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate consists of a spirocyclic core formed by the fusion of a four-membered and a five-membered ring, with an azacycloalkane moiety at the junction. This distinctive architecture imparts unique steric and electronic properties to the molecule, making it a valuable scaffold for medicinal chemistry investigations. The tert-butyl substituent enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and oral bioavailability in drug formulations.
Recent advancements in the field of azaspirane chemistry have highlighted the potential of these compounds as modulators of various biological pathways. For instance, studies have demonstrated that azaspiranes can interact with specific enzymes and receptors, leading to effects on neurotransmitter release and inflammation. The carbamate group in tert-butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate may further contribute to its pharmacological profile by participating in hydrogen bonding interactions with biological targets.
In the context of drug discovery, the synthesis of analogues derived from tert-butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate represents a promising avenue for developing novel therapeutic agents. Researchers have been exploring modifications to the spirocyclic core and functional groups to optimize pharmacokinetic properties and target specificity. The versatility of this scaffold allows for the introduction of diverse substituents, enabling fine-tuning of biological activity.
The chemical synthesis of tert-butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical studies and pharmaceutical development.
Evaluation of the pharmacological properties of tert-butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate has revealed intriguing findings that warrant further investigation. Preclinical studies suggest that this compound may exhibit anti-inflammatory and analgesic effects, potentially making it a candidate for treating chronic pain conditions and inflammatory disorders. Additionally, its interaction with central nervous system receptors has raised interest in its potential as an anxiolytic or neuroprotective agent.
The safety profile of tert-butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate is another critical aspect that requires thorough assessment. Toxicological studies are being conducted to evaluate its acute and chronic toxicity, as well as potential side effects at therapeutic doses. These assessments are essential for ensuring the safety of any future pharmaceutical applications derived from this compound.
The integration of computational chemistry techniques has significantly enhanced the understanding of the molecular behavior of tert-butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping to rationalize its pharmacological effects. These computational approaches complement experimental data and facilitate the design of more effective derivatives.
The future prospects for tert-butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate in pharmaceutical research appear promising. Ongoing studies aim to elucidate its mechanism of action and explore new therapeutic indications. Collaborative efforts between synthetic chemists, pharmacologists, and biologists are expected to drive innovation in this area, leading to novel drug candidates based on this versatile scaffold.
2306277-36-9 (tert-Butyl ((2-azaspiro[4.5]decan-4-yl)methyl)carbamate) Related Products
- 173340-63-1(Carbamic acid, [[(3S)-1-(6-aminohexyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester (9CI))
- 173340-60-8(Carbamic acid, [[1-(5-aminopentyl)-3-pyrrolidinyl]methyl]-,1,1-dimethylethyl ester, (R)-)
- 134574-96-2(tert-butyl N-({3-azabicyclo[3.1.0]hexan-1-yl}methyl)carbamate)
- 173340-59-5(Carbamic acid, [[1-(5-aminopentyl)-3-pyrrolidinyl]methyl]-,1,1-dimethylethyl ester)
- 173340-61-9(Carbamic acid, [[1-(5-aminopentyl)-3-pyrrolidinyl]methyl]-,1,1-dimethylethyl ester, (S)-)
- 173340-62-0(Carbamic acid, [[(3R)-1-(6-aminohexyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester (9CI))
- 351369-01-2(Carbamic acid, [1-(4,4-dimethyl-3-pyrrolidinyl)ethyl]-, 1,1-dimethylethylester)
- 1909336-06-6(tert-Butyl N-({6-azaspiro[3.4]octan-8-yl}methyl)carbamate)
- 479091-25-3( )
- 125290-87-1(tert-butyl N-[(3-methylpyrrolidin-3-yl)methyl]carbamate)